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Compound of Interest

Compound Name: Bullatantriol

Cat. No.: B583260

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bullatantriol is a naturally occurring sesquiterpenoid that has been isolated from various
species of the genus Homalomena, particularly from the roots and rhizomes of Homalomena
aromatica and Homalomena occulta.[1][2] As a member of the diverse class of
sesquiterpenoids, Bullatantriol possesses a complex carbobicyclic structure. This guide
provides a comprehensive overview of the known physical and chemical properties of
Bullatantriol, its potential biological activities based on related compounds, and detailed
experimental protocols relevant to its study.

Physical and Chemical Properties

The physical and chemical properties of Bullatantriol are summarized in the table below.
These data are compiled from various sources and represent the current state of knowledge.
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Property Value Source
Molecular Formula C15H2803 --INVALID-LINK--
Molecular Weight 256.38 g/mol --INVALID-LINK--

(1R,3aR,4R,7S,7aR)-1-(2-
hydroxy-2-methylpropyl)-3a,7-

IUPAC Name _ _ --INVALID-LINK--
dimethyloctahydro-1H-indene-
4,7-diol
CAS Number 99933-32-1 --INVALID-LINK--
Not explicitly reported, likely a Inferred from related
Appearance _ .
colorless oil or solid compounds
Melting Point Not experimentally determined
Boiling Point Not experimentally determined

Not experimentally determined,

. likely soluble in organic Inferred from isolation
Solubility )
solvents like methanol, protocols
ethanol, and chloroform
Optical Rotation Not available

Spectral Data

1H-NMR Spectroscopy (CDClIs, 400 MHz): The proton NMR spectrum of Bullatantriol would
be expected to show characteristic signals for its methyl groups, methylene protons, and

protons attached to hydroxyl-bearing carbons.

e 1BC-NMR Spectroscopy (CDCls, 100 MHz): The carbon NMR spectrum would display 15
distinct signals corresponding to the carbon skeleton of the molecule.

e Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the elemental
composition of CisH280s.

« Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption
band in the region of 3200-3600 cm~* due to the O-H stretching vibrations of the hydroxyl
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groups.

Biological Activity and Signaling Pathways

While direct studies on the biological activity of Bullatantriol are limited, research on other
sesquiterpenoids isolated from Homalomena species suggests potential anti-inflammatory and
cytotoxic properties.

Anti-inflammatory Activity

Several sesquiterpenoids from Homalomena occulta have been shown to inhibit the production
of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[3]
This inhibition of NO production is a hallmark of anti-inflammatory activity. The overproduction
of NO by inducible nitric oxide synthase (iNOS) is a key event in the inflammatory process.

Proposed Signaling Pathway: Inhibition of NF-kB

A plausible mechanism for the anti-inflammatory effect of Bullatantriol and related
sesquiterpenoids is the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling pathway.
NF-kB is a crucial transcription factor that regulates the expression of many pro-inflammatory
genes, including INOS and cyclooxygenase-2 (COX-2).[4][5]

In unstimulated cells, NF-kB is sequestered in the cytoplasm by its inhibitory protein, IkB. Upon
stimulation by inflammatory signals like LPS, the IkB kinase (IKK) complex is activated, leading
to the phosphorylation and subsequent degradation of IkB. This frees NF-kB to translocate to
the nucleus and activate the transcription of target genes. Bullatantriol may interfere with this
pathway, possibly by inhibiting IKK activation or IkB degradation, thereby preventing NF-kB
activation and subsequent expression of INOS and COX-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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